![molecular formula C16H15FN2O3 B6539070 N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide CAS No. 1060312-29-9](/img/structure/B6539070.png)
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide
Overview
Description
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide, also known as FPMPA, is a small molecule inhibitor of the enzyme phospholipase A2 (PLA2). FPMPA is a member of the family of inhibitors known as carbamoylmethylphenylacetamides (CMPAs). FPMPA has been used in a variety of scientific research applications, including the investigation of the biochemical and physiological effects of PLA2 inhibition.
Scientific Research Applications
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide has been used in a variety of scientific research applications. It has been used to investigate the biochemical and physiological effects of PLA2 inhibition, as well as to study the effects of PLA2 inhibition on inflammation, cancer, and other diseases. N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide has also been used to investigate the role of PLA2 in the regulation of cell signaling pathways.
Mechanism of Action
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide is an inhibitor of the enzyme PLA2. PLA2 is an enzyme that catalyzes the hydrolysis of membrane phospholipids to produce fatty acids and lysophospholipids. N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide binds to the active site of PLA2, blocking its activity and preventing the hydrolysis of phospholipids.
Biochemical and Physiological Effects
The inhibition of PLA2 by N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. Inhibition of PLA2 by N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide has been shown to reduce inflammation and cell death, as well as to reduce the production of reactive oxygen species. In addition, N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide has been shown to reduce the production of pro-inflammatory cytokines and to modulate immune cell function.
Advantages and Limitations for Lab Experiments
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easy to work with and allows for a high degree of control over its concentration. In addition, N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide is highly soluble in aqueous solutions, making it easy to prepare and use in experiments. However, N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide also has some limitations. It is relatively expensive, and its effects are relatively short-lived, which can limit its usefulness in long-term experiments.
Future Directions
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide has a wide range of potential future applications. It could be used to investigate the role of PLA2 in the regulation of cell signaling pathways, as well as to study the effects of PLA2 inhibition on inflammation, cancer, and other diseases. In addition, N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide could be used to develop new inhibitors of PLA2 with improved potency and selectivity. Finally, N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide could be used to develop novel therapeutic agents for the treatment of diseases associated with PLA2 activity.
Synthesis Methods
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide is synthesized in two steps. The first step involves the reaction of 4-(carbamoylmethyl)phenol with 2-fluorophenoxyacetic acid in the presence of an acid catalyst. The second step involves the reaction of the intermediate with sodium hydroxide to form the desired product. The overall yield of the reaction is typically high, with yields of up to 98% reported.
properties
IUPAC Name |
2-[4-[[2-(2-fluorophenoxy)acetyl]amino]phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN2O3/c17-13-3-1-2-4-14(13)22-10-16(21)19-12-7-5-11(6-8-12)9-15(18)20/h1-8H,9-10H2,(H2,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBKZTKHSNXYOQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC(=O)NC2=CC=C(C=C2)CC(=O)N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(carbamoylmethyl)phenyl]-2-(2-fluorophenoxy)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-butoxy-N-[4-(carbamoylmethyl)phenyl]benzamide](/img/structure/B6538989.png)
![N-[4-(carbamoylmethyl)phenyl]-3-(trifluoromethyl)benzamide](/img/structure/B6538998.png)
![N-[4-(carbamoylmethyl)phenyl]-5-chloro-2-methoxybenzamide](/img/structure/B6539005.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(thiophen-2-yl)acetamide](/img/structure/B6539013.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(trifluoromethyl)benzamide](/img/structure/B6539019.png)
![N-[4-(carbamoylmethyl)phenyl]furan-2-carboxamide](/img/structure/B6539032.png)
![N-[4-(carbamoylmethyl)phenyl]-2,3,4-trimethoxybenzamide](/img/structure/B6539039.png)
![2-(4-tert-butylphenoxy)-N-[4-(carbamoylmethyl)phenyl]acetamide](/img/structure/B6539045.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(2,4-dichlorophenoxy)acetamide](/img/structure/B6539047.png)
![N-[4-(carbamoylmethyl)phenyl]-2H-1,3-benzodioxole-5-carboxamide](/img/structure/B6539054.png)
![N-[4-(carbamoylmethyl)phenyl]-4-(dimethylsulfamoyl)benzamide](/img/structure/B6539058.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(3-methylphenoxy)acetamide](/img/structure/B6539063.png)
![N-[4-(carbamoylmethyl)phenyl]-2-(4-methoxyphenoxy)acetamide](/img/structure/B6539075.png)
![N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide](/img/structure/B6539088.png)